Low Phase Transition Temperature for Room-Temperature Fluidity
DLPE exhibits a lamellar gel-to-liquid-crystalline phase transition at 30°C, which is significantly lower than that of longer-chain saturated phosphatidylethanolamines such as DMPE (C14:0; ~50-56°C) and DPPE (C16:0; ~66°C) [1][2]. This lower transition temperature means DLPE bilayers are in the fluid liquid-crystalline state at physiological and room temperatures, whereas DMPE and DPPE remain in the gel phase under the same conditions [1].
| Evidence Dimension | Main gel-to-liquid-crystalline phase transition temperature (Tm) |
|---|---|
| Target Compound Data | 30°C (heating at 3°C/min) |
| Comparator Or Baseline | DMPE: ~50-56°C; DPPE: ~66°C |
| Quantified Difference | DLPE Tm is 20-36°C lower than DMPE and DPPE |
| Conditions | Fully hydrated lipid dispersions; differential scanning calorimetry and X-ray diffraction |
Why This Matters
A lower Tm ensures membrane fluidity at standard experimental temperatures, which is critical for applications requiring lipid mixing, fusion, or efficient nucleic acid encapsulation without additional heating.
- [1] Wang X, Takahashi H, Hatta I, Quinn PJ. Inverted hexagonal and cubic phases induced by alpha-tocopherol in fully hydrated dispersions of dilauroylphosphatidylethanolamine. Biophys Chem. 1999;80(2):93-101. doi:10.1016/s0301-4622(99)00063-0 View Source
- [2] Wang X, Quinn PJ. The effect of alpha-tocopherol on the thermotropic phase behaviour of dipalmitoylphosphatidylethanolamine. A synchrotron X-ray diffraction study. Eur J Biochem. 1999;264(1):1-8. doi:10.1046/j.1432-1327.1999.00556.x View Source
